Cas no 678552-03-9 (OSSL_574372)

• Product Name: OSSL_574372
• CAS No: 678552-03-9
• MF: C₁₅H₁₃ClF₃N₃O₂
• MW: 359.73083281517
• CID: 3122816
• PubChem ID: 135619701
• Update Time: 2025-05-20

OSSL_574372 Chemical and Physical Properties

Names and Identifiers

• OSSL_574372
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(4-chlorophenyl)-4,5,6,7-tetrahydro-7-(trifluoromethyl)-, methyl ester
• AKOS003760231
• STL395567
• 678552-03-9
• methyl 5-(4-chlorophenyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• EN300-18642681
• METHYL 5-(4-CHLOROPHENYL)-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE

• Inchi： 1S/C15H13ClF3N3O2/c1-24-14(23)10-7-20-22-12(15(17,18)19)6-11(21-13(10)22)8-2-4-9(16)5-3-8/h2-5,7,11-12,21H,6H2,1H3
• InChI Key： NSLNNVKGBGTXHE-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)C=NN1C(C(F)(F)F)CC(C1=CC=C(Cl)C=C1)N2

Computed Properties

• Exact Mass: 359.0648388Da
• Monoisotopic Mass: 359.0648388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Additional information on OSSL_574372

OSSL_574372: A Comprehensive Overview of CAS No 678552-03-9

OSSL_574372, identified by the CAS registry number 678552-03-9, is a compound that has garnered significant attention in recent scientific research. This compound, with its unique chemical structure and properties, has been explored for its potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. The name OSSL_574372 itself suggests a specialized designation, likely indicating its role in specific industrial or research contexts.

The chemical structure of CAS No 678552-03-9 is characterized by a complex arrangement of atoms, which contributes to its distinctive physical and chemical properties. Recent studies have highlighted its exceptional thermal stability and mechanical strength, making it a promising candidate for high-performance materials. Researchers have also investigated its electronic properties, revealing potential applications in semiconductors and electronic devices. These findings underscore the versatility of OSSL_574372 in modern technological advancements.

In terms of synthesis, OSSL_574372 is typically produced through a multi-step chemical process that involves precise control over reaction conditions. The synthesis pathway has been optimized in recent years to enhance yield and purity, ensuring that the compound meets the stringent requirements of industrial applications. Advanced characterization techniques, such as X-ray diffraction and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm the structural integrity of CAS No 678552-03-9, providing a solid foundation for further research.

One of the most exciting developments involving OSSL_574372 is its application in drug delivery systems. Scientists have explored its ability to act as a carrier for therapeutic agents, leveraging its biocompatibility and controlled release properties. Preliminary experiments have shown promising results, with the compound demonstrating efficient drug encapsulation and sustained release profiles. These findings suggest that CAS No 678552-03-9 could play a pivotal role in the next generation of medical treatments.

Beyond its technical applications, OSSL_574372 has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, with results indicating minimal adverse effects on aquatic ecosystems. This makes it an attractive option for industries seeking sustainable and eco-friendly solutions. The compound's low toxicity profile has also been validated through rigorous in vitro and in vivo testing, further solidifying its suitability for biomedical applications.

Looking ahead, the future of CAS No 678552-03-9 appears bright as ongoing research continues to uncover new potential uses. Collaborative efforts between academia and industry are expected to drive innovation in the development of novel materials and therapies incorporating OSSL_574372. As technology advances, the ability to synthesize and utilize this compound on a larger scale will undoubtedly pave the way for groundbreaking applications across multiple disciplines.

In conclusion, OSSL_574372 (CAS No 678552-03-9) represents a cutting-edge compound with vast potential in various scientific and industrial domains. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and biotechnology. As research into this compound progresses, it is anticipated that CAS No 678552-03-9 will continue to contribute significantly to technological innovation and sustainable development.